Cas no 2137589-23-0 (Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy-)

• Product Name: Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy-
• CAS No: 2137589-23-0
• MF: C₁₄H₁₉FN₂O₂
• MW: 266.311267137527
• CID: 5256045
• Update Time: 2025-10-31

Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-fluorophenyl)piperidin-3-yl]-2-methoxyacetamide
• Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy-

• Inchi： 1S/C14H19FN2O2/c1-19-9-14(18)17-13-8-16-6-5-12(13)10-3-2-4-11(15)7-10/h2-4,7,12-13,16H,5-6,8-9H2,1H3,(H,17,18)
• InChI Key： IFXKYMLSINCFTG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCNCC1NC(COC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 1
• Topological Polar Surface Area: 50.4

Additional information on Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy-

Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0): A Comprehensive Overview

Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, combines a fluorophenyl group with a piperidinyl moiety, making it a promising candidate for various biochemical applications. The presence of a methoxy group further enhances its versatility, opening up multiple avenues for synthetic and pharmacological exploration.

The structure of Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0) is meticulously designed to facilitate interactions with biological targets. The fluorophenyl ring introduces a fluorine atom, which is known for its ability to modulate metabolic pathways and enhance binding affinity in drug molecules. This feature makes the compound particularly interesting for the development of drugs that require precise targeting and high efficacy.

Moreover, the piperidinyl group in the molecule contributes to its stability and bioavailability. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their favorable pharmacokinetic properties. The combination of these two groups with the acetamide backbone creates a scaffold that is both robust and adaptable, suitable for further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing novel compounds that can address complex diseases. Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0) has emerged as a key player in this landscape. Its unique structural features have been leveraged to design molecules that exhibit potent activity against various therapeutic targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have shown that modifications involving the fluorophenyl group can significantly enhance the cytotoxicity of drug candidates. This has led to the exploration of Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0) as a lead compound for developing new anticancer agents.

The methoxy group in the molecule also plays a crucial role in its pharmacological profile. Methoxy-substituted compounds are known for their ability to cross the blood-brain barrier, making them ideal candidates for treating central nervous system disorders. This property has sparked interest in using Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0) as a starting point for designing drugs targeting neurological conditions.

Recent advancements in computational chemistry have further accelerated the development of new derivatives from this compound. By employing cutting-edge computational methods, researchers can predict the biological activity of various modifications with high accuracy. This has enabled the rapid screening of potential drug candidates and has significantly shortened the time required to bring new therapies to market.

The synthesis of Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0) involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 4-(3-fluorophenyl)-3-piperidinecarboxaldehyde, which is then coupled with methylamine to form the desired acetamide derivative.

The reaction conditions are carefully optimized to ensure high yield and purity. Catalysts and solvents are selected based on their ability to facilitate smooth transformations while minimizing side reactions. This meticulous approach underscores the importance of precision in pharmaceutical chemistry and highlights why Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0) is considered a benchmark compound in synthetic research.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems in meaningful ways. Acetamide, N-[4-(3-fluorophenyl)-3-piperidinyl]-2-methoxy- (CAS No. 2137589-23-0) exemplifies this progress by serving as a versatile scaffold for numerous therapeutic applications.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new derivatives and exploring novel applications. By leveraging its unique structural features and employing advanced synthetic techniques, scientists are poised to unlock its full potential in addressing some of the most pressing challenges in medicine today.